Cas no 1889177-76-7 (3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol)
3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol
- EN300-341175
- 2059914-87-1
- (1S,3s)-3-amino-3-(2-fluorophenyl)cyclobutan-1-ol
- EN300-718209
- 1889177-76-7
- Cyclobutanol, 3-amino-3-(2-fluorophenyl)-
-
- Inchi: 1S/C10H12FNO/c11-9-4-2-1-3-8(9)10(12)5-7(13)6-10/h1-4,7,13H,5-6,12H2
- InChI Key: CAUMHWRINTWOCW-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1(CC(C1)O)N
Computed Properties
- Exact Mass: 181.090292168g/mol
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- Boiling Point: 294.1±40.0 °C(Predicted)
- pka: 14.66±0.40(Predicted)
3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-718209-0.05g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 0.05g |
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| Enamine | EN300-718209-0.1g |
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1889177-76-7 | 95.0% | 0.1g |
$1496.0 | 2025-03-12 | |
| Enamine | EN300-718209-0.25g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 0.25g |
$1564.0 | 2025-03-12 | |
| Enamine | EN300-718209-0.5g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 0.5g |
$1632.0 | 2025-03-12 | |
| Enamine | EN300-718209-1.0g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 1.0g |
$1701.0 | 2025-03-12 | |
| Enamine | EN300-718209-2.5g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 2.5g |
$3332.0 | 2025-03-12 | |
| Enamine | EN300-718209-5.0g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 5.0g |
$4930.0 | 2025-03-12 | |
| Enamine | EN300-718209-10.0g |
3-amino-3-(2-fluorophenyl)cyclobutan-1-ol |
1889177-76-7 | 95.0% | 10.0g |
$7312.0 | 2025-03-12 |
3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol
Comprehensive Overview of 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol (CAS No. 1889177-76-7)
3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol (CAS No. 1889177-76-7) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique amino-cyclobutanol scaffold and 2-fluorophenyl substitution, serves as a versatile intermediate in drug discovery. Its structural features make it valuable for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.
The growing interest in fluorinated compounds like 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore its applications in kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. Searches for "fluorophenyl cyclobutane derivatives" or "amino-cyclobutanol applications" have surged, reflecting its relevance in drug design and chemical synthesis.
Synthetic routes to CAS No. 1889177-76-7 often involve asymmetric catalysis or ring-opening reactions, with emphasis on stereoselectivity—a hot topic in organic synthesis. The compound’s chiral center and hydrogen-bonding capacity enable interactions with biological targets, making it a focus for structure-activity relationship (SAR) studies. Queries like "how to synthesize fluorinated cyclobutanes" or "3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol solubility" highlight user curiosity about its practical handling.
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Analytical characterization of 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol typically employs NMR, HPLC, and mass spectrometry, with data often cross-referenced in patent literature. Its logP and pKa values are frequently queried, underscoring the need for detailed physicochemical profiles. The compound’s role in peptidomimetics and protease inhibitors further links it to cutting-edge therapeutic development.
In summary, CAS No. 1889177-76-7 exemplifies the intersection of fluorine chemistry and scaffold diversification, driving innovations in small-molecule therapeutics. By addressing high-search-volume terms like "buy 3-Amino-3-(2-fluorophenyl)cyclobutan-1-ol" or "suppliers of fluorophenyl cyclobutane derivatives," this content caters to both academic and industrial audiences while adhering to SEO best practices.
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